N-Methyl-N-piperidin-3-ylcyclobutanecarboxamide;hydrochloride

• IUPAC Name: N-methyl-N-piperidin-3-ylcyclobutanecarboxamide;hydrochloride
• InChI: InChI=1S/C11H20N2O.ClH/c1-13(10-6-3-7-12-8-10)11(14)9-4-2-5-9;/h9-10,12H,2-8H2,1H3;1H
• InChI Key: QNNGNCCQOOUYCM-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCNC1)C(=O)C2CCC2.Cl
• Molecular Formula: C11H21ClN2O
• Molecular Weight: 232.75 g/mol

Description

“N-Methyl-N-piperidin-3-ylcyclobutanecarboxamide;hydrochloride” is a complex organic compound. It contains a piperidine ring, which is a common structure in many pharmaceuticals. Piperidines play a significant role in the pharmaceutical industry, and their derivatives are present in more than twenty classes of pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring and the attachment of the cyclobutanecarboxamide group. The exact method would depend on the specific reactants and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide detailed information about the arrangement of atoms in the molecule and the nature of the chemical bonds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Piperidines can undergo a variety of reactions, including substitutions and additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure. These properties could be measured using various analytical techniques.

Mechanism of Action

The mechanism of action of this compound would depend on its exact structure and the biological system in which it is used. Many piperidine derivatives have pharmacological activity, but the specific effects can vary widely.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety precautions, including the use of personal protective equipment and proper ventilation.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be investigated for use in pharmaceuticals, given the importance of piperidine derivatives in this field.